Cas no 1240398-14-4 (Leukotriene E4-d5)

• Product Name: Leukotriene E4-d5
• CAS No: 1240398-14-4
• MF: C₂₃H₃₇NO₅S
• MW: 444.6
• CID: 1215919
• PubChem ID: 156593955
• Update Time: 2025-10-28

Leukotriene E4-d5 Chemical and Physical Properties

Names and Identifiers

• (5R,6R,7E,9E,11Z,14Z)-6-{[(2R)-2-Amino-2-carboxyethyl]sulfanyl}-5-hydroxy(19,19,20,20,20-2H5)-7,9,11,14-icosatetraenoic acid
• Leukotriene E4-d5
• OTZRAYGBFWZKMX-XPGOKVCBSA-N
• Leukotriene E4-d5 MaxSpecStandard
• CS-0182819
• Leukotriene E4 D5
• 1240398-14-4
• HY-113465S
• (5S,6R,7E,9E,11Z,14Z)-6-[(2R)-2-amino-2-carboxyethyl]sulfanyl-19,19,20,20,20-pentadeuterio-5-hydroxyicosa-7,9,11,14-tetraenoic acid

• Inchi： 1S/C23H37NO5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21(30-18-19(24)23(28)29)20(25)15-14-17-22(26)27/h6-7,9-13,16,19-21,25H,2-5,8,14-15,17-18,24H2,1H3,(H,26,27)(H,28,29)/b7-6-,10-9-,12-11+,16-13+/t19-,20-,21+/m0/s1
• InChI Key： OTZRAYGBFWZKMX-FRFVZSDQSA-N
• SMILES： [C@H](/C=C/C=C/C=C\C/C=C\CCCC([H])([H])C([H])([H])[H])(SC[C@H](N)C(=O)O)[C@@H](O)CCCC(=O)O

Computed Properties

• Exact Mass: 444.27062818g/mol
• Monoisotopic Mass: 444.27062818g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 146Ų

Additional information on Leukotriene E4-d5

Comprehensive Overview of Leukotriene E4-d5 (CAS No. 1240398-14-4): Applications and Research Insights

Leukotriene E4-d5 (CAS No. 1240398-14-4) is a deuterium-labeled analog of Leukotriene E4 (LTE4), a critical mediator in inflammatory and immune responses. This stable isotope-labeled compound is widely used in mass spectrometry, metabolomics, and biomedical research as an internal standard for quantitative analysis. The incorporation of five deuterium atoms (d5) enhances its molecular weight, enabling precise detection and differentiation from endogenous LTE4 in complex biological matrices.

The growing demand for deuterated standards like Leukotriene E4-d5 reflects advancements in precision medicine and lipidomics. Researchers increasingly focus on eicosanoid pathways due to their role in chronic inflammation, asthma, and cardiovascular diseases—topics frequently searched in academic and clinical databases. For instance, queries such as "LTE4 biomarker in asthma" or "deuterated eicosanoids in LC-MS" highlight the compound's relevance in current studies.

From a technical perspective, Leukotriene E4-d5 exhibits high chemical stability and isotopic purity (>98%), making it indispensable for liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows. Its application extends to drug development, where accurate quantification of LTE4 levels aids in evaluating anti-inflammatory therapeutics. Recent publications also explore its utility in personalized healthcare, correlating LTE4 concentrations with patient-specific responses to treatment.

SEO-optimized keywords like "buy Leukotriene E4-d5", "CAS 1240398-14-4 supplier", and "deuterated lipid standards" align with commercial and academic search trends. Notably, the compound’s role in COVID-19 research (e.g., cytokine storm analysis) has further amplified its visibility, addressing contemporary health crises. Manufacturers emphasize GMP-compliant synthesis and batch-to-batch consistency to meet regulatory standards for diagnostic applications.

In summary, Leukotriene E4-d5 (CAS No. 1240398-14-4) bridges gaps between basic research and clinical diagnostics. Its integration into omics technologies and alignment with trending topics like biomarker discovery ensure sustained scientific and industrial interest. Future directions may include exploring its potential in AI-driven metabolomics, a rapidly evolving field merging data science with biochemical analysis.